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Compound of Interest

Compound Name: Allyl nonanoate

Cat. No.: B1581871 Get Quote

An In-depth Technical Guide to Allyl Nonanoate

For Researchers, Scientists, and Drug Development Professionals

Core Identification
Allyl nonanoate is an organic compound classified as a fatty acid ester.[1] It is recognized for

its characteristic fruity, pineapple-like aroma and is utilized primarily as a flavor and fragrance

agent.[2][3]

CAS Number: 7493-72-3[1][2]

Molecular Formula: C₁₂H₂₂O₂

IUPAC Name: prop-2-en-1-yl nonanoate

Synonyms: Allyl pelargonate, Nonanoic acid, 2-propenyl ester, Allyl n-nonanoate

Molecular Structure
The molecular structure of allyl nonanoate consists of a nine-carbon chain (nonanoate)

attached to an allyl group through an ester linkage.

Canonical SMILES: CCCCCCCCC(=O)OCC=C
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InChI: InChI=1S/C12H22O2/c1-3-5-6-7-8-9-10-12(13)14-11-4-2/h4H,2-3,5-11H2,1H3

InChIKey: MFLWLDDOGSNSKO-UHFFFAOYSA-N

Physicochemical Properties
A summary of the key quantitative data for allyl nonanoate is presented below. These

properties are crucial for handling, formulation, and experimental design.

Property Value Conditions Source

Molecular Weight 198.30 g/mol

Appearance Colorless clear liquid

Specific Gravity 0.872 to 0.880 @ 25.00 °C

0.878 @ 20.00 °C

Boiling Point 151.0 °C @ 50.00 mm Hg

87.0 to 91.0 °C @ 3.00 mm Hg

210 °C @ 760 mmHg

Flash Point 192.0 °F (88.9 °C) TCC

Refractive Index 1.430 to 1.436 @ 20.00 °C

Vapor Pressure 0.0183 mm/Hg @ 25.00 °C

Water Solubility < 1 mg/mL @ 68°F (20°C)

logP 4.71

Experimental Protocols: Synthesis
A general method for the preparation of alkylcarboxylic allyl esters, including allyl nonanoate,

involves the direct, acid-catalyzed esterification of the corresponding carboxylic acid with allyl

alcohol. This process is typically performed azeotropically to remove the water formed during

the reaction, driving the equilibrium towards the product.
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General Protocol for Acid-Catalyzed Esterification:

Reactant Charging: The alkylcarboxylic acid (e.g., n-nonanoic acid) and an acid catalyst

(e.g., para-toluenesulfonic acid) are charged into a reaction vessel.

Initial Ester Addition: To facilitate the reaction and avoid the use of other solvents as water

entrainers, a portion of the final product, alkylcarboxylic allyl ester (allyl nonanoate), is

added to the mixture at the start of the reaction.

Allyl Alcohol Addition: Allyl alcohol is added to the reaction mixture. The molar ratio of allyl

alcohol to the carboxylic acid can range from 0.1:1 to 10:1, with a preferred range of 1:1 to

2:1.

Reaction Conditions: The mixture is heated to a temperature between 70-170°C to initiate

the esterification.

Water Removal: The water produced during the reaction is continuously removed, typically

by azeotropic distillation. The initial addition of the allyl ester helps in this process without

requiring an additional solvent like hexane or toluene.

Monitoring and Completion: The reaction is monitored for the formation of the ester and the

removal of water. Once the theoretical amount of water is collected, the reaction is

considered complete.

Purification: The crude product is then purified, which may involve neutralization of the acid

catalyst, washing, and distillation to obtain the pure allyl nonanoate.
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Caption: General workflow for the synthesis of Allyl Nonanoate.
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Applications and Research Context
The primary application of allyl nonanoate is in the flavor and fragrance industry due to its

sweet, waxy, and fruity aroma profile. While direct applications in drug development for allyl
nonanoate are not extensively documented, the allyl functional group is of interest in medicinal

chemistry. Natural and synthetic compounds containing allyl motifs have been investigated for

a range of biological activities, including anticancer properties. However, research specifically

detailing the signaling pathways or therapeutic mechanisms of allyl nonanoate is limited. It is

primarily considered a biochemical reagent for life science research.

Safety and Handling
Allyl nonanoate is classified as an irritant. It is important to adhere to safety protocols when

handling this compound.

Hazard Classification: Irritating to eyes, respiratory system, and skin.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Measures:

Avoid breathing vapors, mist, or gas.

Wear protective gloves, clothing, and eye/face protection.

Use in a well-ventilated area.

Store in a cool, well-ventilated place, away from ignition sources.

First Aid:

Eye Contact: Immediately rinse with plenty of water and seek medical advice.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen.
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Ingestion: Rinse mouth with water and call a poison control center or doctor immediately.

Do not induce vomiting.

This technical guide provides a summary of the core chemical and physical properties of allyl
nonanoate, a general synthesis protocol, and essential safety information relevant to a

research and development audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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